Cas no 2229151-24-8 (2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol
• CAS No: 2229151-24-8
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6502957
• PubChem ID: 165649158
• Update Time: 2025-05-21

2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol
• EN300-1938498
• 2229151-24-8

• Inchi： 1S/C12H18BrNO/c1-8-4-5-10(9(2)11(8)13)6-12(3,14)7-15/h4-5,15H,6-7,14H2,1-3H3
• InChI Key： XMFVHNKRVNXWAF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)CC(C)(CO)N

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2229151-24-8)

2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2229151-24-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines aminomethyl and brominated aromatic groups with an isobutyl side chain, making it a versatile intermediate for the synthesis of biologically active molecules.

The molecular structure of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol consists of a benzene ring substituted with bromine atoms at the 3-position and methyl groups at the 2 and 4 positions, linked to a propyl chain that terminates with an amino group at one end and a secondary alcohol at the other. This configuration imparts distinct electronic and steric properties, which are highly valuable in medicinal chemistry for modulating receptor interactions and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both aromatic and aliphatic moieties. The presence of the bromo-substituted aromatic ring in this compound enhances its reactivity toward various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely employed in constructing complex drug molecules. Additionally, the isobutyl side chain contributes to lipophilicity, a critical parameter in drug design for optimizing bioavailability and membrane permeability.

One of the most compelling aspects of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with potential applications in oncology, neurology, and anti-inflammatory treatments. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on specific kinases and enzymes implicated in disease pathways.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking simulations have revealed that its scaffold can effectively interact with target proteins by occupying key binding pockets. The combination of the amino group for hydrogen bonding and the brominated aromatic ring for π-stacking interactions makes it an attractive candidate for designing high-affinity ligands.

The synthesis of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include bromination of pre-formed aromatic precursors followed by nucleophilic substitution or condensation reactions to introduce the propyl chain. The use of catalytic systems such as palladium-based catalysts has been particularly effective in achieving high yields and selectivity during these transformations.

In addition to its synthetic appeal, this compound has shown promise in preclinical studies as a precursor for drug candidates. Researchers have synthesized several analogs by modifying functional groups or introducing additional substituents to assess their pharmacological profiles. These efforts have led to the identification of compounds with improved potency and reduced toxicity compared to earlier versions.

The role of bromo-substituted aromatic rings in medicinal chemistry cannot be overstated. These motifs are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The bromine atom provides a handle for further chemical manipulation while also contributing to electronic effects that influence receptor interactions. In 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol, this feature is particularly advantageous for designing molecules that require precise spatial orientation within biological targets.

Another notable aspect of this compound is its potential for prodrug development. The secondary alcohol functionality can serve as a site for esterification or other derivatization strategies, enabling controlled release mechanisms once administered in vivo. Such modifications are essential for improving drug solubility and bioavailability while minimizing off-target effects.

The growing body of literature on 2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol underscores its importance as a pharmacophore in modern drug discovery. As computational methods continue to evolve, researchers are better positioned to predict and optimize the properties of these compounds before experimental validation becomes necessary. This synergy between theory and practice has accelerated the development pipeline for novel therapeutics derived from such scaffolds.

In conclusion,2-amino-3-(3-bromo-2,4-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2229151-24-8) represents a valuable asset in pharmaceutical research due to its structural versatility and functional diversity. Its incorporation into drug design frameworks has yielded promising candidates with therapeutic potential across multiple disease areas. As research progresses，this compound will likely continue to inspire innovative approaches to molecular medicine，driving advancements that benefit patients worldwide.